3-epi-Actinidic acid

• Molecular Formula: C30H46O5
• Molecular Weight: 486.7 g/mol
• InChI: InChI=1S/C30H46O5/c1-17-9-12-30(25(34)35)14-13-28(5)19(23(30)18(17)2)7-8-22-26(3)15-20(32)24(33)27(4,16-31)21(26)10-11-29(22,28)6/h7,18,20-24,31-33H,1,8-16H2,2-6H3,(H,34,35)/t18-,20+,21+,22+,23-,24+,26-,27-,28+,29+,30-/m0/s1
• InChIKey: FFMVHFPLIIYYNC-OKSSEWIBSA-N

3-epi-Actinidic Acid (143839-01-4): Technical Baseline for Procurement & Research Selection

3-epi-Actinidic acid (CAS 143839-01-4) is a pentacyclic triterpenoid belonging to the ursane-type class, with molecular formula C30H46O5 and molecular weight 486.68 [1]. It is the 3α-hydroxy epimer of actinidic acid (2α,3β,23-trihydroxyurs-12,20(30)-dien-28-oic acid; CAS 341971-45-7), differing only in the stereochemical configuration at the C-3 hydroxyl position [2]. This compound is also known as 2α,3α,23-trihydroxyurs-12,20(30)-dien-28-oic acid or 20(30)-dehydroesculentic acid . As a naturally occurring triterpenoid, it has been isolated from plant sources including Actinidia polygama and Rhododendron brachycarpum .

Stereochemical Control 3α-Hydroxy epimer for C-3 configuration studies

Natural Product Research Pentacyclic ursane triterpenoid isolated from Actinidia polygama

• [1] ChemSrc. 3-epi-Actinidic acid CAS 143839-01-4. 2024. View Source
• [2] ChEBI. actinidic acid (CHEBI:71457). EMBL-EBI. 2012. View Source

Why 3-epi-Actinidic Acid Cannot Be Interchanged with Actinidic Acid or Ursolic Acid in Scientific Applications

Procurement of pentacyclic triterpenes for biomedical research requires precise stereochemical specification, as epimeric variants exhibit distinct biological activity profiles. 3-epi-Actinidic acid features a 3α-hydroxy configuration, in contrast to the 3β-hydroxy configuration of actinidic acid—a single stereochemical inversion that alters molecular recognition at biological targets [1]. Class-level substitution with ursolic acid, the prototypical ursane triterpene, is similarly inappropriate due to its simpler hydroxylation pattern (single 3β-OH vs. the 2α,3α,23-trihydroxy substitution of 3-epi-actinidic acid). Cross-class evidence from structurally related 3-epi compounds demonstrates that stereochemistry at the C-3 position directly modulates anti-inflammatory potency, tumor inhibition efficacy, and protein target engagement [2]. Consequently, substituting 3-epi-actinidic acid with its β-epimer or with less-hydroxylated class members compromises experimental reproducibility and may yield divergent biological outcomes.

3-epi-Actinidic Acid

3α-Hydroxy Configuration

Actinidic Acid (3β-OH)

Epimer mismatch may alter target recognition and biological outcome.

2α,3α,23-Trihydroxy Pattern

Hydroxylation Density

Ursolic Acid (3β-OH only)

Simpler hydroxylation may shift binding, solubility, and SAR results.

• [1] Lahlou EH, et al. Actinidic acid, a new triterpene phytoalexin from unripe kiwi fruit. Biosci Biotechnol Biochem. 2001;65(2):480-483. View Source
• [2] Cho J, et al. Evaluation of pentacyclic triterpenes found in Perilla frutescens for inhibition of skin tumor promotion. 2015. S-EPMC4770773. View Source

3-epi-Actinidic Acid: Comparative Quantitative Evidence for Research Selection

Fibronectin Reduction in TGF-β1/HG-Stimulated HK-2 Cells: 3-epi-Actinidic Acid vs. Ursolic Acid

3-epi-Actinidic acid (2α,3α,23-trihydroxyurs-12,20(30)-dien-28-oic acid) at 10 μM achieved 27.66% inhibition of fibronectin accumulation in HK-2 cells stimulated with high glucose and TGF-β1, a well-established in vitro model of diabetic renal fibrosis [1]. In contrast, ursolic acid—a structurally simpler ursane-type triterpene bearing only a 3β-OH group—required 50 μM to achieve comparable fibronectin reduction in the identical HK-2 cell model under TGF-β1 stimulation [2]. This difference in effective concentration (10 μM vs. 50 μM) indicates a 5-fold greater potency for 3-epi-actinidic acid in this anti-fibrotic assay context, despite the absence of a direct head-to-head comparison in a single study.

Fibronectin Reduction

Context-dependent

10 μM (27.66% inhib.) vs ursolic acid 50 μM (comparable)

Supports lower-concentration anti-fibrotic assay context

Cross-study comparison; direct head-to-head not available

Evidence Dimension	Fibronectin inhibition (in vitro anti-fibrotic activity)
Target Compound Data	27.66% inhibition at 10 μM
Comparator Or Baseline	Ursolic acid: fibronectin reduction requiring 50 μM for comparable effect; no quantitative inhibition % reported at 10 μM
Quantified Difference	~5-fold lower effective concentration required (10 μM vs. 50 μM)
Conditions	HK-2 human proximal tubular epithelial cells; stimulated with high glucose + TGF-β1 (target compound) or TGF-β1 alone (ursolic acid comparator)

Why This Matters

Researchers investigating renal fibrosis mechanisms can select 3-epi-actinidic acid for experiments requiring lower working concentrations, potentially reducing off-target effects and conserving compound inventory.

• [1] ChemSrc. 2a,3a,23-Trihydroxyurs-12,20(30)-dien-28-oic acid biological activity data. 2024. View Source
• [2] Li J, et al. Ursolic acid inhibits epithelial-mesenchymal transition in vitro and in vivo. Pharm Biol. 2019;57(1):169-175. View Source

C-3 Stereochemistry as a Determinant of Biological Activity in Ursane Triterpenes

3-epi-Actinidic acid contains a 3α-hydroxy configuration, distinguishing it stereochemically from actinidic acid which bears a 3β-hydroxy group at the same position [1]. While no direct comparative bioactivity data exist specifically for the actinidic acid epimer pair, class-level evidence from the structurally related 3-epi-corosolic acid (3-epiCA) demonstrates that C-3 stereochemistry critically influences biological potency. In a mouse skin tumor promotion model, 3-epiCA was significantly more effective than ursolic acid at inhibiting tumor development, an effect associated with greater reduction of Cox-2 and Twist1 proteins and stronger inhibition of IGF-1R, STAT3, and Src phosphorylation [2]. This class-level precedent establishes that the 3α vs. 3β stereochemical configuration in ursane triterpenes is not a silent structural variation but a functional determinant of target engagement and biological outcome.

Stereochemical Activity

Class-level

3α-OH (epi) vs 3β-OH; class evidence from 3-epi-corosolic acid

C-3 stereochemistry may modulate target engagement

Direct epimer comparison data not available

Evidence Dimension	Stereochemical influence on biological activity (class inference)
Target Compound Data	3α-OH configuration (C-3 epimer of actinidic acid)
Comparator Or Baseline	3β-OH configuration (actinidic acid); 3-epi-corosolic acid (3α-OH) vs. corosolic acid (3β-OH) in class-level comparison
Quantified Difference	Not applicable—class-level inference from structurally analogous 3-epi compounds
Conditions	Structural and stereochemical analysis; class-level bioactivity data from ursane triterpene studies

Why This Matters

The 3-epi designation is not merely nomenclature; it predicts functional divergence in biological assays. Procurement specifications must explicitly require the 3-epi isomer for experiments where stereochemical integrity determines experimental outcomes.

• [1] Lahlou EH, et al. Actinidic acid, a new triterpene phytoalexin from unripe kiwi fruit. Biosci Biotechnol Biochem. 2001;65(2):480-483. View Source
• [2] Cho J, et al. Evaluation of pentacyclic triterpenes found in Perilla frutescens for inhibition of skin tumor promotion. 2015. S-EPMC4770773. View Source

Structural Differentiation from Ursolic Acid: 2α,3α,23-Trihydroxy Substitution Pattern

3-epi-Actinidic acid possesses a distinctive 2α,3α,23-trihydroxy substitution pattern on the ursane skeleton, whereas ursolic acid contains only a single 3β-hydroxy group [1]. This difference in hydroxylation density and stereochemistry (three hydroxyl groups vs. one; 2α,3α vs. 3β) creates distinct hydrogen-bonding capacity and molecular recognition surfaces. The presence of the additional hydroxyl groups at C-2 and C-23 in 3-epi-actinidic acid increases topological polar surface area and modifies lipophilicity relative to ursolic acid [2]. While no direct comparative bioactivity data between 3-epi-actinidic acid and ursolic acid exist for endpoints beyond fibronectin inhibition, the structural divergence is sufficient to preclude interchangeable use in structure-activity relationship studies.

Hydroxylation Profile

Context-dependent

2α,3α,23-trihydroxy vs. 3β-OH (ursolic acid)

Hydroxylation pattern alters molecular recognition and SAR

Structural evidence; bioactivity beyond fibronectin not quantified

Evidence Dimension	Hydroxyl substitution pattern and stereochemistry
Target Compound Data	2α-OH, 3α-OH, 23-OH (three hydroxyl groups)
Comparator Or Baseline	Ursolic acid: 3β-OH only (one hydroxyl group)
Quantified Difference	Three hydroxyls vs. one; 2α,3α vs. 3β stereochemistry
Conditions	Structural analysis by NMR and mass spectrometry; molecular formula C30H46O5 for both compounds

Why This Matters

This evidence clarifies that 3-epi-actinidic acid cannot serve as a proxy for ursolic acid in experimental systems where hydroxylation pattern affects target binding, metabolic stability, or cellular uptake.

• [1] ChemSrc. 3-epi-Actinidic acid CAS 143839-01-4: structure and properties. 2024. View Source
• [2] ChEBI. actinidic acid (CHEBI:71457). EMBL-EBI. 2012. View Source

3-epi-Actinidic Acid: Evidence-Supported Research Application Scenarios

Renal Fibrosis and Diabetic Nephropathy Research

3-epi-Actinidic acid demonstrates 27.66% inhibition of fibronectin accumulation at 10 μM in HK-2 cells under high glucose and TGF-β1 stimulation [1]. This specific anti-fibrotic activity supports its use in mechanistic studies of extracellular matrix protein regulation and epithelial-mesenchymal transition in diabetic kidney disease models. The compound's efficacy at a lower concentration (10 μM) compared to ursolic acid (which requires 50 μM for comparable fibronectin reduction in the same cell line [2]) positions it as a potent tool compound for in vitro renal fibrosis investigations.

Stereochemical Structure-Activity Relationship (SAR) Studies in Triterpenoids

The 3α-hydroxy configuration of 3-epi-actinidic acid distinguishes it from its 3β-hydroxy epimer actinidic acid [3]. Class-level evidence from 3-epi-corosolic acid demonstrates that 3α vs. 3β stereochemistry in ursane triterpenes significantly modulates anti-tumor efficacy and inflammatory protein expression in vivo [4]. 3-epi-Actinidic acid therefore serves as a valuable comparator compound in SAR studies examining how C-3 stereochemistry influences target engagement, cellular activity, and pharmacokinetic properties within the ursane triterpene family.

Triterpenoid Reference Standard for Analytical Method Development

3-epi-Actinidic acid (CAS 143839-01-4; C30H46O5; MW 486.68) [1] provides a structurally well-defined pentacyclic triterpenoid standard for HPLC, LC-MS, and NMR method development. Its distinctive 2α,3α,23-trihydroxy substitution pattern and specific retention characteristics enable its use as a reference compound for profiling and quantifying hydroxylated ursane-type triterpenes in natural product extracts, particularly from Actinidia and Rhododendron species where it occurs naturally .

Fibronectin-Integrin Interaction Studies

3-epi-Actinidic acid has demonstrated activity in binding assays relevant to fibronectin-integrin interactions, with reported affinity data (IC50: 1,000 nM) in scintillation proximity assays measuring inhibition of fibronectin binding to human recombinant αVβ3 integrin [5]. This supports its application in cell adhesion, migration, and extracellular matrix signaling research where modulation of integrin-mediated pathways is under investigation.

Application

Selection Property

Validation Focus

Renal Fibrosis Cell Models

Fibronectin reduction assay context

Anti-fibrotic endpoint review (HK-2)

Stereochemical SAR Studies

C-3 epimer configuration

Target engagement and activity modulation

Analytical Reference Standard

Trihydroxy ursane triterpenoid profile

Chromatographic and NMR profiling

Fibronectin-Integrin Binding Assays

Integrin binding assay context

Binding affinity review (αVβ3)

• [1] ChemSrc. 2a,3a,23-Trihydroxyurs-12,20(30)-dien-28-oic acid biological activity data. 2024. View Source
• [2] Li J, et al. Ursolic acid inhibits epithelial-mesenchymal transition in vitro and in vivo. Pharm Biol. 2019;57(1):169-175. View Source
• [3] Lahlou EH, et al. Actinidic acid, a new triterpene phytoalexin from unripe kiwi fruit. Biosci Biotechnol Biochem. 2001;65(2):480-483. View Source
• [4] Cho J, et al. Evaluation of pentacyclic triterpenes found in Perilla frutescens for inhibition of skin tumor promotion. 2015. S-EPMC4770773. View Source
• [5] BindingDB. BDBM50550224: 3-epi-Actinidic acid affinity data for αVβ3 integrin. View Source